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Compound of Interest

Compound Name:
4-(2-Chloroethyl)-2,3-dihydro-1-

benzofuran

CAS No.: 565197-96-8

Cat. No.: B3272293

Get Quote

Executive Summary & Hazard Profiling
4-(2-Chloroethyl)-2,3-dihydro-1-benzofuran is a halogenated organic intermediate containing

a reactive alkyl chloride moiety.[1][2] Unlike simple halogenated solvents (e.g., DCM), the

presence of the chloroethyl side chain on the dihydrobenzofuran ring confers alkylating

potential.[1]

Critical Hazard Interpretation:

Alkylating Potential: The primary alkyl chloride group (

) is susceptible to nucleophilic attack, making it a potential genotoxin.[1][2] It must be
handled as a "Select Carcinogen" or "High Hazard Substance" until toxicological data proves
otherwise.

Environmental Persistence: The dihydrobenzofuran core is stable; combined with

halogenation, this compound poses a significant risk of long-term aquatic toxicity if released

into water systems.[1]
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Thermal Decomposition: Releases Hydrogen Chloride (HCl) and Carbon Monoxide (CO)

upon combustion.[1]

Property Classification Operational Implication

Chemical Class Halogenated Heterocycle

Requires "Halogenated" waste

stream (do not mix with non-

hal solvents).[1][2]

Reactivity Alkylating Agent
Do not dispose of via sanitary

sewer.[3] Do not trash bin.

Physical State Solid/Oil (Low MP)

May require dissolution in

solvent for complete transfer to

waste.

Destruction Incineration (>1100°C)
Must be sent to a facility with

flue gas scrubbing (for HCl).[1]

Waste Segregation Protocol
Proper segregation is the single most critical step in the disposal lifecycle. Misclassification can

lead to regulatory fines (RCRA) or dangerous reactions in bulk waste tanks.

Decision Logic for Waste Stream
Use the following logic to determine the correct waste container.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://coconut.naturalproducts.net/compounds/CNP0602343.1
https://coconut.naturalproducts.net/compounds/CNP0602343.1
https://tradebetablog.wordpress.com/wp-content/uploads/2017/02/1220-04_duty-free-pharmaceuticals.pdf
https://www.fishersci.com/store/msds?partNumber=AAL05771&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://coconut.naturalproducts.net/compounds/CNP0602343.1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3272293?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Material Containing
4-(2-Chloroethyl)-2,3-dihydro-1-benzofuran

Is the material pure
(solid/oil)?

Is it dissolved
in solvent?

No

Solid Waste Stream
(High Hazard)

Yes

Is the solvent
Halogenated (e.g., DCM)?

Liquid Waste Stream A
(Halogenated Organics)

Yes (DCM, Chloroform) No (MeOH, Acetone)*

*CRITICAL: Even if dissolved in non-hal solvent,
the presence of the Cl-compound

contaminates the stream. Classify as HALOGENATED.

Liquid Waste Stream B
(Non-Halogenated Organics)

Click to download full resolution via product page

Figure 1: Waste segregation decision tree. Note that adding this compound to a non-

halogenated solvent (like Methanol) converts the entire mixture into "Halogenated Waste" for

disposal purposes.[1]

Step-by-Step Disposal Procedure
Phase A: Bench-Level Containment
Objective: Transfer material from glassware/reaction vessels to the primary waste container

without exposure.[1]

PPE Requirement: Double nitrile gloves (0.11 mm minimum) or Silver Shield® laminate

gloves. Standard lab coat and safety glasses.
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Solubilization (If residue remains):

Do not scrape dry solids if possible (aerosol risk).

Dissolve residual material in a minimal amount of Acetone or Ethyl Acetate.

Why? These solvents are compatible with incineration feeds and dissolve organic

intermediates well.

Transfer:

Pour the solution into the Halogenated Organic Waste carboy.

Do not use the "Aqueous" or "Acid" waste streams. Hydrolysis is slow and generates HCl;

it is not a valid destruction method.

Phase B: Deactivation (Spill Response Only)
Note: For routine disposal, send for incineration.[1] Use this only for spills outside a fume hood.

If a spill occurs, chemical deactivation reduces the immediate alkylation hazard before cleanup.

Deactivation Solution: Prepare a solution of 10% Sodium Thiosulfate in water/ethanol (1:1).

Mechanism:[1][4] Thiosulfate is a potent nucleophile that will attack the chloroethyl group,

displacing the chloride and forming a non-volatile Bunte salt.

Application: Cover the spill with the solution and allow to sit for 30 minutes.

Cleanup: Absorb with vermiculite/sand. Treat the debris as hazardous chemical waste

(Solid).

Phase C: Final Disposal (Industrial)
The laboratory waste manager must ensure the waste contractor utilizes the correct destruction

method.
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Parameter Specification Reason

US EPA Waste Code

D001 (Ignitable) & D022 (if

Chloroform used) or P-listed

equivalent

RCRA compliance.[1][2]

Destruction Method Rotary Kiln Incineration

Must reach >1100°C to break

the benzofuran ring and

oxidize the chloroethyl chain.

Flue Gas Treatment Wet Scrubbing (Caustic)

Essential to capture HCl gas

generated from the chlorine

atom.[1]

Operational Workflow: From Bench to Incinerator
Generator

(Bench Scientist)
Segregation

(Halogenated Carboy)
Dissolve & Pour Waste Tagging

(List: Alkyl Chloride)
Full Container Satellite Accumulation

(Secondary Containment)
Weekly Check Licensed Hauler

(hazmat Transport)
Manifest Sign-off Incineration Facility

(Rotary Kiln)
Destruction

Click to download full resolution via product page

Figure 2: The cradle-to-grave lifecycle of the chemical waste. Accurate tagging at the

"Segregation" stage ensures the "Incineration" facility manages the chlorine load correctly.

Regulatory & Compliance Notes
US EPA (RCRA)
While 4-(2-Chloroethyl)-2,3-dihydro-1-benzofuran may not have a specific "P" or "U" list

number, it falls under the "Characteristic" waste definition if mixed with ignitable solvents

(D001).[1][2]

Best Practice: Label as "Toxic, Halogenated, Irritant."

California Rule: In California, all halogenated organic compounds are treated as "Extremely

Hazardous Waste" if concentration exceeds thresholds.

European Union (EWC)[1][2]
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Waste Code:07 05 03* (organic halogenated solvents, washing liquids and mother liquors).

[1]

Directive: Must not be landfilled. High-temperature incineration (Directive 2000/76/EC) is

mandatory.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Operational Guide: Disposal of 4-(2-Chloroethyl)-2,3-
dihydro-1-benzofuran]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3272293/docs#operational-guide-disposal-of-4-2-
chloroethyl-2-3-dihydro-1-benzofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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